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Compound of Interest

Compound Name: Mannosylhydrazine

Cat. No.: B054036 Get Quote

Disclaimer: The following guide provides safety and handling information for

monomethylhydrazine (MMH). The term "mannosylhydrazine" did not yield specific safety

data in a comprehensive search. This guide is provided under the assumption that the user is

interested in the safety protocols for a hydrazine-based compound, for which MMH serves as a

well-documented example. Researchers and professionals working with any specific chemical,

including any mannose-hydrazine derivatives, must consult the specific Safety Data Sheet

(SDS) and relevant literature for that exact compound. The information below is not a substitute

for a compound-specific risk assessment.

Executive Summary
Monomethylhydrazine (MMH) is a volatile and highly toxic chemical with extensive applications,

notably as a rocket propellant. Its high reactivity and toxicity necessitate stringent safety and

handling protocols to minimize exposure risks to researchers, scientists, and drug development

professionals. This guide provides an in-depth overview of MMH's hazards, exposure limits,

handling procedures, and emergency responses, based on available safety data.

Hazard Identification and Classification
MMH is classified as a hazardous substance with multiple risk factors. It is a flammable liquid

and vapor. Acute exposure can be fatal if inhaled and is toxic if swallowed or in contact with

skin. It causes severe skin burns and eye damage, and may provoke an allergic skin reaction.

Furthermore, MMH is suspected of causing cancer and is very toxic to aquatic life with long-

lasting effects.
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GHS Hazard Statements:
H226: Flammable liquid and vapour.

H302: Harmful if swallowed.

H311: Toxic in contact with skin.

H314: Causes severe skin burns and eye damage.

H317: May cause an allergic skin reaction.

H330: Fatal if inhaled.

H350: May cause cancer.

H410: Very toxic to aquatic life with long lasting effects.

Quantitative Toxicity Data
The toxicity of MMH has been evaluated in various animal models. The following tables

summarize the key quantitative data on its acute toxicity.

Toxicity Data Value Species Route Reference

LD50 15 mg/kg Cat Intraperitoneal

CD50 7 mg/kg Cat Intraperitoneal

Acute Toxicity

Estimate
403.08 mg/kg Not Specified Oral
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1-Hour LC50 Values Concentration (ppm) Species Reference

162 Rhesus Monkeys

82 Squirrel Monkeys

96 Beagle Dogs

244 Rats

122 Mice

991 Hamsters

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the high toxicity and reactivity of MMH, all work should be conducted in a designated

area with appropriate engineering controls and personal protective equipment.

Engineering Controls
Ventilation: Work with MMH must be performed in a certified chemical fume hood to minimize

inhalation exposure.

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.

Personal Protective Equipment (PPE)
Hand Protection: Wear chemically resistant gloves (e.g., Butyl rubber, Viton®).

Eye/Face Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are

mandatory. For tasks with a high risk of splashing, a chemical-resistant apron or suit should

be worn.
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Respiratory Protection: If working outside of a fume hood or in case of ventilation failure, a

self-contained breathing apparatus (SCBA) is required.

General Handling Procedures
Preparation: Before starting any work, ensure all necessary safety equipment is in place and

functional. Have emergency contact numbers readily available.

Dispensing: When transferring MMH, use a syringe or a cannula technique to minimize

exposure to air.

Spills: In the event of a small spill within the fume hood, absorb the material with a non-

combustible absorbent (e.g., vermiculite, sand). For larger spills, evacuate the area and

follow emergency procedures.

Waste Disposal: Dispose of all MMH-contaminated waste as hazardous waste in accordance

with local, state, and federal regulations. This includes contaminated labware, PPE, and

absorbent materials.

Storage and Incompatibility
Storage Conditions: Store MMH in a cool, dry, well-ventilated area, away from sources of

ignition. The recommended storage temperature is between 10°C and 25°C. Keep

containers tightly closed.

Incompatible Materials: MMH is incompatible with strong oxidizing agents (e.g., hydrogen

peroxide, nitrogen tetroxide), which can lead to spontaneous ignition. It is also incompatible

with acids and metals.

Emergency Procedures
First Aid Measures

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with

water and give them two glasses of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Visualized Workflows and Safety Protocols
The following diagrams illustrate key workflows and logical relationships for the safe handling of

monomethylhydrazine.

Preparation Phase Handling Phase Cleanup and Disposal Phase

Start Experiment Review SDS Don Appropriate PPE Verify Fume Hood Function Check Emergency Equipment Transfer MMH in Fume Hood Perform Reaction Quench Reaction Segregate Hazardous Waste Decontaminate Glassware Remove PPE Wash Hands End Experiment

Click to download full resolution via product page

Caption: Experimental Workflow for Handling Monomethylhydrazine.
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Caption: Spill Response Decision Tree.
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Potential Exposure to MMH

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water (15+ min) Rinse Mouth, Drink Water (if conscious)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Procedures for MMH Exposure.

To cite this document: BenchChem. [Monomethylhydrazine (MMH): A Technical Guide to
Safe Handling and Emergency Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054036#mannosylhydrazine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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